Cas no 1210431-57-4 (1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid)

• Product Name: 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid
• CAS No: 1210431-57-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5743954
• PubChem ID: 45588838
• Update Time: 2025-06-28

1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid
• 1210431-57-4
• 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylicacid
• SB71277
• AKOS002684266
• 1,2-Dimethyl-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid
• 6-Quinolinecarboxylic acid, 1,4-dihydro-1,2-dimethyl-4-oxo-

• Inchi： 1S/C12H11NO3/c1-7-5-11(14)9-6-8(12(15)16)3-4-10(9)13(7)2/h3-6H,1-2H3,(H,15,16)
• InChI Key： SDKRYYFPHWPDEX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N(C)C2C=CC(C(=O)O)=CC=21

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 410.4±45.0 °C(Predicted)
• pka: 4.19±0.40(Predicted)

Additional information on 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid

Introduction to 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid (CAS No. 1210431-57-4)

1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1210431-57-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the quinoline derivatives, a class of compounds widely recognized for their diverse biological activities and pharmacological properties. The structural framework of this compound features a quinoline core with substituents that enhance its chemical reactivity and potential therapeutic applications.

The molecular structure of 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid consists of a benzene-like ring system fused with a pyridine-like ring, with additional functional groups that contribute to its unique chemical profile. The presence of a carbonyl group at the 4-position and a carboxylic acid moiety at the 6-position makes this compound a versatile intermediate in organic synthesis. Furthermore, the dimethyl substituents at the 1 and 2 positions enhance its stability and reactivity, making it a valuable building block in the synthesis of more complex molecules.

In recent years, quinoline derivatives have garnered considerable attention in the pharmaceutical industry due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit antimicrobial, anti-inflammatory, antimalarial, and anticancer properties. The specific arrangement of functional groups in 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid contributes to its potential as a precursor in the development of novel therapeutic agents. Researchers have explored its utility in synthesizing inhibitors targeting various disease pathways, including those involved in cancer and infectious diseases.

One of the most compelling aspects of 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid is its role as a key intermediate in the synthesis of more complex quinoline-based drugs. For instance, it has been utilized in the preparation of molecules that inhibit enzymes critical for cancer cell proliferation. The carboxylic acid group at the 6-position allows for further functionalization via esterification or amidation reactions, enabling the creation of derivatives with tailored pharmacokinetic properties. This flexibility makes it an indispensable tool in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid. Molecular modeling studies have revealed that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a lead compound for drug development. These insights have guided researchers in designing analogs with improved binding affinities and selectivity. Additionally, high-throughput screening techniques have been employed to identify novel derivatives with enhanced therapeutic efficacy.

The synthesis of 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. The process typically begins with the condensation of appropriately substituted acetic acids or esters with ammonia or ammonium salts under controlled conditions. Subsequent cyclization reactions yield the desired quinoline core structure. The introduction of methyl groups at the 1 and 2 positions is achieved through alkylation reactions using methylating agents.

The purity and yield of 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid are critical factors that influence its applicability in drug development. Advanced purification techniques such as column chromatography and recrystallization are employed to obtain high-purity material suitable for further chemical modifications. Analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structural integrity and chemical purity of the compound.

The pharmacological profile of 1,2-Dimethyl-4-oxo-1,4-dihydroquinoline-6-carboxylic acid has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Moreover, its ability to modulate immune responses has been explored in models of inflammation and autoimmune diseases. These findings underscore its importance as a scaffold for developing novel therapeutics targeting chronic illnesses.

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